2-(6-Methylpyrazin-2-yl)acetic acid

2-(6-Methylpyrazin-2-yl)acetic acid is a chemical compound characterized by its unique molecular structure, which includes a pyrazine ring substituted with a methyl group and an acetic acid functional group. Its molecular formula is $C_7H_9N_3O_2$, and it is classified under the category of pyrazine derivatives. The presence of the pyrazine moiety imparts specific chemical properties, making this compound of interest in various fields, particularly in medicinal chemistry.

The chemical reactivity of 2-(6-Methylpyrazin-2-yl)acetic acid can be attributed to its functional groups. It may undergo several types of reactions, including:

• Decarboxylation: The carboxylic acid group can be removed under certain conditions, leading to the formation of 6-methylpyrazin-2-amine.
• Esterification: Reacting with alcohols can yield esters, which are often more lipophilic and may have different biological activities.
• Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes, depending on the reaction conditions .

Several synthetic routes have been developed for the production of 2-(6-Methylpyrazin-2-yl)acetic acid. A common method involves:

• Starting Materials: Utilizing 6-methylpyrazine as a precursor.
• Reagents: Employing acetic anhydride or acetic acid in the presence of a catalyst.
• Reaction Conditions: Conducting the reaction under reflux conditions to facilitate the formation of the acetic acid derivative.

Alternative methods may involve multi-step synthesis, including amination reactions and subsequent carboxylation processes .

The applications of 2-(6-Methylpyrazin-2-yl)acetic acid span across various fields:

• Pharmaceuticals: Its potential as a therapeutic agent in treating neurological disorders makes it a candidate for drug development.
• Agriculture: Compounds similar to this may serve as agrochemicals due to their biological activity against pests or diseases.
• Chemical Research: Used as an intermediate in synthesizing more complex organic molecules or pharmaceuticals .

Interaction studies involving 2-(6-Methylpyrazin-2-yl)acetic acid focus on its binding affinity with various receptors or enzymes. Initial findings suggest that it may interact with neurotransmitter systems, influencing pathways related to mood regulation and cognitive function. Further research is needed to elucidate these interactions at the molecular level and assess their implications for therapeutic uses .

Several compounds share structural similarities with 2-(6-Methylpyrazin-2-yl)acetic acid. Here is a comparison highlighting their uniqueness:

The uniqueness of 2-(6-Methylpyrazin-2-yl)acetic acid lies in its specific structural arrangement that combines both pyrazine and acetic functionalities, potentially offering distinct biological activities not observed in its analogs.

Traditional Condensation Approaches in Heterocyclic Chemistry

Traditional synthetic routes for pyrazine-acetic acid derivatives often rely on condensation reactions between halogenated pyrazines and malonic acid derivatives. A landmark method involves the reaction of 2,6-dichloropyrazine with diethyl malonate in the presence of a strong base such as sodium hydride. This step forms 2-(6-chloro-pyrazin-2-yl)-malonic acid diethyl ester, which undergoes sequential hydrolysis and decarboxylation to yield 6-chloro-pyrazin-2-yl-acetic acid. Further amination with aqueous ammonia at elevated temperatures (100–200°C) and pressures (20–40 bar) replaces the chlorine atom with a methyl group, producing 2-(6-methylpyrazin-2-yl)acetic acid.

This approach mirrors classical heterocyclic condensation strategies, where electron-deficient pyrazine rings react with nucleophilic malonate esters. The use of dichloromethane or carbon tetrachloride as solvents ensures optimal reactivity, while temperature control (-15°C to -5°C) minimizes side reactions during chlorination. However, traditional methods often suffer from moderate yields (71% in optimized cases) and require stringent purification steps to isolate the final product.

Novel Catalytic Strategies for Pyrazine-Acetic Acid Conjugation

Recent advances leverage coupling reagents and transition-metal catalysts to enhance selectivity and efficiency. For instance, the use of propylphosphonic anhydride (T3P) as a coupling agent facilitates the reaction between pyrazine-2-carboxylic acids and N-heteroarylpiperazines under mild conditions. While this method primarily targets piperazine derivatives, its principles can be adapted for acetic acid conjugates by substituting malonate esters for piperazine nucleophiles.

Palladium-catalyzed cross-coupling reactions have also been explored, particularly for functionalizing pyrazine rings. In one protocol, N-Boc-piperazine reacts with bromoaromatic compounds in anhydrous dioxane, yielding intermediates that can be further functionalized with acetic acid moieties. These catalytic methods reduce reaction times compared to traditional routes and improve atom economy by minimizing wasteful byproducts.

Solvent-Free Mechanochemical Synthesis Optimization

While solvent-free mechanochemical methods are underrepresented in the literature for this specific compound, existing pyrazine synthesis paradigms suggest potential adaptations. For example, the condensation of α-amino acid amides with 1,2-dicarbonyl compounds under ball-milling conditions could eliminate the need for volatile organic solvents. Such approaches align with green chemistry principles but require validation for acetic acid-functionalized pyrazines. Current research remains focused on solvent-dependent systems, highlighting a gap in mechanochemical optimization for this target molecule.

Industrial-Scale Production Challenges and Solutions

Scaling up pyrazine-acetic acid synthesis introduces challenges such as reagent handling, energy consumption, and waste management. The patented route involving 2,6-dichloropyrazine and diethyl malonate addresses these issues by employing stable intermediates like 6-chloro-pyrazin-2-yl-acetic acid, which is a crystalline solid amenable to large-scale purification. Key industrial parameters include:

Industrial processes prioritize continuous-flow systems to maintain consistent temperature and pressure, critical for the exothermic amination step. Additionally, replacing pyrophoric bases like sodium hydride with safer alternatives remains an ongoing area of research.

The pyrazine core of 2-(6-methylpyrazin-2-yl)acetic acid enables unique interactions with glutamatergic and cholinergic systems. In vitro studies demonstrate its capacity to bind metabotropic glutamate receptor 5 (mGluR5) with an IC₅₀ of 12.3 μM, as measured via fluorescence polarization assays [5]. This interaction modulates synaptic plasticity by altering calcium ion flux through associated NMDA receptors, a mechanism critical for long-term potentiation in hippocampal neurons [5].

Comparative analysis of structural analogs (Table 1) reveals that the acetic acid moiety enhances binding specificity versus unsubstituted pyrazine derivatives. Molecular dynamics simulations predict hydrogen bonding between the carboxylic acid group and Arg78 of mGluR5's extracellular domain, stabilizing the receptor's inactive conformation [5].

Table 1: Receptor Affinity of Pyrazine Derivatives

Antimicrobial Target Identification Through Proteomic Studies

High-resolution mass spectrometry of Staphylococcus aureus cultures treated with 50 μg/mL 2-(6-methylpyrazin-2-yl)acetic acid identified 34 differentially expressed proteins (>2-fold change). Notably, enoyl-acyl carrier protein reductase (FabI), a key enzyme in bacterial fatty acid biosynthesis, showed 4.7-fold downregulation [7]. Molecular docking simulations predict competitive inhibition at FabI's NADH-binding pocket, with the methylpyrazine group forming π-cation interactions with Lys164 (ΔG = -9.2 kcal/mol) [7].

The compound's bacteriostatic activity correlates with structural features:

• Pyrazine ring: Essential for membrane penetration (LogP = 0.92 vs 1.45 for benzene analogs)
• Methyl group: Enhances target specificity by reducing off-target binding to human FASN (Selectivity Index = 8.3)
• Acetic acid moiety: Facilitates interaction with catalytic residues through salt bridge formation

Anti-Inflammatory Activity in Murine Macrophage Models

In LPS-stimulated RAW264.7 macrophages, 2-(6-methylpyrazin-2-yl)acetic acid (100 μM) reduces TNF-α production by 67% and IL-6 by 53% versus controls [5]. Mechanistic studies identify dual inhibition pathways:

• NF-κB suppression: 72% reduction in nuclear p65 translocation via IκBα stabilization
• COX-2 downregulation: 41% decrease in prostaglandin E₂ synthesis without affecting constitutive COX-1

The anti-inflammatory efficacy shows stereoelectronic dependence. Removal of the methyl group diminishes activity by 58%, while esterification of the acetic acid moiety abolishes NF-κB inhibition entirely.

Structure-Activity Relationships in Cognitive Function Enhancement

Systematic modification of the parent compound (Table 2) reveals critical structural requirements for nootropic effects in Morris water maze tests:

Table 2: Cognitive Enhancement Parameters of Structural Analogs

Quantum mechanical calculations attribute the cognitive effects to:

• Planar pyrazine ring: Enables π-stacking with Tyr236 of acetylcholinesterase
• Acid dissociation constant (pKa = 3.1): Optimizes blood-brain barrier permeability while maintaining ionization state for target engagement
• Methyl group orientation: Van der Waals interactions with Leu289 stabilize enzyme-inhibitor complexes

The quantum mechanical modeling of 2-(6-Methylpyrazin-2-yl)acetic acid reveals critical insights into its molecular recognition mechanisms and binding characteristics. Density functional theory (Density Functional Theory) calculations using the Becke three-parameter Lee-Yang-Parr method with the 6-31++ G* basis set provide comprehensive electronic structure information for understanding protein-ligand interactions [1]. The molecular formula of 2-(6-Methylpyrazin-2-yl)acetic acid is established as C7H8N2O3 with a molecular weight of 168.15 g/mol [2]. The compound adopts a planar configuration with the pyrazine ring maintaining aromatic character, while the acetic acid moiety introduces conformational flexibility essential for receptor binding [3].

The electrostatic potential surface calculations demonstrate that the pyrazine nitrogen atoms serve as primary hydrogen bond acceptors, with electrostatic potential minima (Vs,min) ranging from -45.2 to -52.7 kcal/mol [1]. The carboxyl group exhibits the highest electronegative potential (Vs,max) at -67.3 kcal/mol, indicating its propensity for strong ionic interactions with positively charged residues in protein binding sites. The Lowest Unoccupied Molecular Orbital (LUMO) energy calculations reveal values of -2.34 eV, suggesting moderate electron-accepting capability that facilitates charge-transfer interactions with electron-rich amino acid residues [1].

Frontier molecular orbital analysis indicates that the Highest Occupied Molecular Orbital (HOMO) is primarily localized on the pyrazine ring system, while the LUMO extends across both the pyrazine and acetic acid portions. This orbital distribution pattern suggests that the compound can participate in both pi-electron interactions through the aromatic system and polar interactions via the carboxyl functionality [4]. The HOMO-LUMO energy gap (ΔE) of 5.12 eV indicates moderate chemical reactivity and stability under physiological conditions.

Table 3.1.1: Quantum Mechanical Parameters for 2-(6-Methylpyrazin-2-yl)acetic acid

The molecular dynamics simulations of receptor-ligand complexes incorporating 2-(6-Methylpyrazin-2-yl)acetic acid demonstrate stable binding conformations with multiple protein targets. Root mean square deviation (RMSD) values remain below 2.5 Å throughout 200-nanosecond simulation periods, indicating structural stability of the protein-ligand complexes [5]. The binding pocket analysis reveals that the compound establishes hydrogen bonds primarily through its pyrazine nitrogen atoms and carboxyl oxygen, with average bond distances of 2.8-3.2 Å and bond angles optimized for maximum electrostatic interaction strength.

The compound exhibits preference for binding sites containing aromatic residues such as tryptophan and phenylalanine, which can engage in pi-pi stacking interactions with the pyrazine ring. Molecular electrostatic potential mapping identifies complementary charge distributions between the ligand and common protein binding pockets, particularly those found in kinases and G-protein coupled receptors [6]. The calculated binding energies range from -7.4 to -9.2 kcal/mol for high-affinity interactions, correlating well with experimental dissociation constants in the micromolar range.

Allosteric Modulation of Enzymatic Targets

The allosteric modulation potential of 2-(6-Methylpyrazin-2-yl)acetic acid has been investigated through comprehensive computational and experimental approaches. Allosteric sites, located distant from active sites, offer unique opportunities for selective modulation of enzymatic activity [7]. The compound demonstrates significant potential as an allosteric modulator based on its structural characteristics that align with established allosteric modulator properties, including molecular weight below 600 Da (168.15 Da), fewer than 6 rotatable bonds (4 bonds), and appropriate lipophilicity parameters [8].

Analysis of protein pocket topology reveals that 2-(6-Methylpyrazin-2-yl)acetic acid preferentially binds to allosteric sites characterized by hydrophobic environments with strategically positioned polar contact points. The compound exhibits binding preferences for sites with cavity volumes ranging from 200-400 ų, which correspond to optimal allosteric pocket dimensions [8]. Machine learning models trained on allosteric site databases predict a 78% probability that binding sites identified for this compound represent genuine allosteric modulatory sites rather than competitive inhibition sites.

Table 3.2.1: Allosteric Modulation Parameters

The mechanistic basis of allosteric modulation involves conformational changes transmitted through protein dynamic networks. Molecular dynamics simulations reveal that binding of 2-(6-Methylpyrazin-2-yl)acetic acid to allosteric sites induces subtle but significant alterations in protein backbone flexibility, with changes in B-factor values ranging from 15-30% compared to unbound states [9]. These conformational modifications propagate through key residue networks, ultimately affecting active site geometry and catalytic efficiency.

For acetylcholinesterase, the compound binds to the peripheral anionic site with a dissociation constant of 2.4 μM, resulting in negative cooperativity (α = 0.34) with substrate binding [9]. This interaction involves hydrogen bonding with Tyr341 and Asp74, coupled with hydrophobic contacts with Trp286 and Phe295. The binding event triggers a conformational change that narrows the active site gorge by approximately 1.2 Å, reducing substrate access and explaining the observed negative modulation.

Conversely, binding to protein kinase A regulatory subunits demonstrates positive allosteric effects with a cooperativity factor of 2.7 [7]. The compound stabilizes an active conformation that enhances cyclic adenosine monophosphate binding affinity by 170%. This positive modulation results from the compound binding to a site adjacent to the cyclic adenosine monophosphate binding domain, where it forms stabilizing interactions with Arg209 and Glu200, promoting a conformational state that increases orthosteric ligand affinity.

The thermodynamic analysis of allosteric interactions reveals that binding is primarily enthalpy-driven (ΔH = -8.3 kcal/mol) with a modest entropic penalty (TΔS = -2.1 kcal/mol at 298K), resulting in favorable free energy changes (ΔG = -6.2 kcal/mol). The enthalpy-driven nature suggests that specific hydrogen bonding and electrostatic interactions dominate the binding energetics, consistent with the compound's polar functional groups.

Comparative Binding Kinetics Across Species Homologs

The comparative analysis of binding kinetics for 2-(6-Methylpyrazin-2-yl)acetic acid across species homologs reveals significant variations in association and dissociation rate constants, reflecting evolutionary adaptations in protein binding sites. Cross-species binding studies encompass homologous proteins from human, mouse, rat, rabbit, and non-mammalian species, providing insights into conservation and divergence of molecular recognition mechanisms [10].

Human versus mouse protein homologs demonstrate the most extensive data availability, with 45% of binding sites conserved at the motif level between species [10]. For the dopamine D2 receptor family, 2-(6-Methylpyrazin-2-yl)acetic acid exhibits association rate constants (kon) ranging from 1.2 × 10⁵ M⁻¹s⁻¹ in human receptors to 3.4 × 10⁵ M⁻¹s⁻¹ in mouse homologs [11]. These differences correlate with sequence variations in the binding pocket, particularly at positions corresponding to residues 132 and 267 in the transmembrane domains.

The dissociation kinetics reveal even more pronounced species-specific variations. Dissociation rate constants (koff) for the same compound range from 0.023 s⁻¹ in human proteins to 0.087 s⁻¹ in rodent homologs, resulting in residence times varying from 43 seconds to 11 seconds respectively [12]. These kinetic differences translate to significant variations in binding affinity, with equilibrium dissociation constants differing by up to 4-fold between species homologs.

Table 3.3.1: Species-Specific Binding Kinetics

The structural basis for these kinetic differences lies in amino acid sequence variations that affect the binding site topology and electrostatic environment. Phylogenetic analysis reveals that binding site residues evolve more rapidly than conserved structural domains, with substitution rates 2.3-fold higher in binding regions compared to core structural elements [13]. Key residue differences include human Asp114 corresponding to mouse Glu114, which alters local electrostatic potential by approximately 12 kcal/mol, significantly affecting the association kinetics.

Molecular dynamics simulations of species-specific binding events demonstrate that association pathways differ substantially between homologs. Human receptors exhibit a more constrained binding funnel with higher energy barriers for ligand approach, resulting in slower association rates but enhanced selectivity [11]. In contrast, rodent homologs display broader, less discriminating binding funnels that facilitate faster association but with reduced specificity.

The binding kinetics analysis extends to enzymatic targets, where species differences in catalytic site architecture influence compound binding. Human carbonic anhydrase II demonstrates kon values of 4.7 × 10⁴ M⁻¹s⁻¹ for 2-(6-Methylpyrazin-2-yl)acetic acid, while the bovine homolog exhibits kon of 1.2 × 10⁵ M⁻¹s⁻¹ [14]. These differences correlate with variations in active site volume (human: 285 ų, bovine: 312 ų) and surface hydrophobicity patterns.

The implications for drug development are substantial, as species-specific binding kinetics directly impact pharmacological translation from preclinical models to clinical applications. Compounds optimized for rodent models may exhibit suboptimal kinetics in human targets, necessitating species-specific optimization strategies. The residence time differences observed across species suggest that therapeutic efficacy predictions based on animal models should incorporate kinetic parameters rather than relying solely on equilibrium binding measurements.

Synergistic Effects with Adjuvant Therapeutic Agents

The synergistic interactions of 2-(6-Methylpyrazin-2-yl)acetic acid with adjuvant therapeutic agents represent a critical aspect of combination therapy development. Synergistic effects occur when the combined therapeutic response exceeds the sum of individual drug activities, typically quantified by fractional inhibitory concentration indices (FICI) ≤ 0.5 [15]. The compound demonstrates notable synergistic potential with multiple therapeutic classes, enhancing efficacy while potentially reducing individual drug dosages and associated side effects.

Combination studies with antipsychotic agents reveal significant synergistic interactions, particularly with haloperidol and risperidone. When co-administered at concentrations of 2.5 μM 2-(6-Methylpyrazin-2-yl)acetic acid and 0.8 μM haloperidol, the FICI value reaches 0.31, indicating strong synergism [15]. This synergistic effect manifests through complementary mechanisms: while haloperidol provides primary dopamine D2 receptor antagonism, 2-(6-Methylpyrazin-2-yl)acetic acid modulates allosteric sites that enhance haloperidol binding affinity by 340%.

The molecular basis of synergistic interactions involves multiple mechanisms including allosteric enhancement, pharmacokinetic interactions, and complementary pathway modulation. Binding kinetics studies demonstrate that 2-(6-Methylpyrazin-2-yl)acetic acid increases haloperidol residence time from 28 seconds to 94 seconds through positive cooperativity effects [16]. This enhanced residence time correlates with improved therapeutic efficacy and reduced dosing frequency requirements.

Table 3.4.1: Synergistic Combinations and Effects

Neurotransmitter pathway analysis reveals that 2-(6-Methylpyrazin-2-yl)acetic acid modulates multiple systems simultaneously, creating opportunities for multi-target synergistic effects. The compound influences dopaminergic, serotonergic, and GABAergic neurotransmission through distinct molecular mechanisms [17]. In dopaminergic systems, it functions as an allosteric modulator of D2 receptors while simultaneously affecting dopamine reuptake kinetics. This dual mechanism creates synergistic potential with both receptor antagonists and reuptake inhibitors.

The pharmacokinetic basis for synergistic effects involves alterations in drug metabolism and distribution. 2-(6-Methylpyrazin-2-yl)acetic acid inhibits cytochrome P450 2D6 with an IC50 of 12.4 μM, resulting in decreased metabolism of co-administered drugs such as risperidone and haloperidol [18]. This metabolic inhibition extends plasma half-lives of adjuvant agents by 35-60%, enhancing therapeutic exposure without proportional increases in dosing.

Molecular dynamics simulations of ternary complexes (protein-compound-adjuvant) demonstrate cooperative binding phenomena where simultaneous occupancy of distinct binding sites stabilizes each ligand's interaction. For the dopamine D2 receptor system, 2-(6-Methylpyrazin-2-yl)acetic acid binding to an allosteric site increases haloperidol binding affinity from 2.3 nM to 0.68 nM through conformational stabilization of the orthosteric binding pocket [19]. The structural basis involves hydrogen bonding networks that propagate through connecting residue pathways.

The temporal dynamics of synergistic effects reveal complex patterns of enhancement and modulation. Initial binding events occur within milliseconds, but full synergistic development requires 15-30 minutes for complete conformational equilibration [16]. This temporal profile suggests that optimal therapeutic timing may require staggered administration protocols to maximize synergistic potential while minimizing transient antagonistic interactions.